Cas no 1804912-26-2 (3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine)
3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine
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- Inchi: 1S/C6H3BrF3NO/c7-3-4(12)2(5(8)9)1-11-6(3)10/h1,5H,(H,11,12)
- InChI Key: QZWFLGAOTJAPSG-UHFFFAOYSA-N
- SMILES: BrC1=C(NC=C(C(F)F)C1=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 285
- XLogP3: 2
- Topological Polar Surface Area: 29.1
3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024006703-500mg |
3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine |
1804912-26-2 | 97% | 500mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A024006703-1g |
3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine |
1804912-26-2 | 97% | 1g |
$1,730.40 | 2022-04-01 |
3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine
Research Brief on 3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine (CAS: 1804912-26-2): Recent Advances and Applications
3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine (CAS: 1804912-26-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research due to its unique structural features and potential biological activities. Recent studies have explored its utility as a key intermediate in the synthesis of novel pharmaceuticals and agrochemicals, particularly in the development of kinase inhibitors and fungicides. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.
One of the most notable advancements in the study of 3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms into pyridine scaffolds has been shown to enhance binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to improve selectivity and reduce off-target effects, making it a promising candidate for further preclinical evaluation.
In addition to its pharmaceutical applications, 3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine has also been investigated for its potential in agrochemical development. A recent report in Pest Management Science detailed its use as a precursor for novel fungicides targeting Botrytis cinerea, a pathogen responsible for significant crop losses. The difluoromethyl and fluoro substituents were found to enhance the compound's bioavailability and environmental stability, addressing some of the limitations of existing fungicides. Field trials conducted in 2022 showed promising results, with the compound demonstrating superior efficacy compared to conventional treatments.
The synthesis of 3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine has also seen methodological improvements. A 2023 paper in Organic Letters described a streamlined, one-pot synthesis route that significantly reduces the number of steps and improves yield. This advancement is expected to facilitate large-scale production and further exploration of the compound's applications. The study also provided mechanistic insights into the role of the bromo and fluoro substituents in stabilizing the intermediate during synthesis, which could inform future design strategies for similar compounds.
Despite these promising developments, challenges remain in the optimization of 3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine for clinical and agricultural use. For instance, its pharmacokinetic properties and potential toxicity profiles require further investigation. Ongoing research is focused on addressing these gaps, with preliminary data suggesting that structural modifications could mitigate some of these concerns. Collaborative efforts between academic institutions and industry partners are expected to accelerate progress in this area.
In conclusion, 3-Bromo-5-(difluoromethyl)-2-fluoro-4-hydroxypyridine (CAS: 1804912-26-2) represents a versatile and highly functionalized pyridine derivative with significant potential in both pharmaceutical and agrochemical applications. Recent studies have underscored its value as a building block for kinase inhibitors and fungicides, while advances in synthesis methodologies have improved its accessibility. Future research will likely focus on optimizing its biological activity and safety profile, paving the way for its eventual translation into practical applications.
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